Cas no 2349415-56-9 (tert-butyl (3S)-3-amino-4-(4-methylphenyl)butanoate)

• Product Name: tert-butyl (3S)-3-amino-4-(4-methylphenyl)butanoate
• CAS No: 2349415-56-9
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 5654888
• PubChem ID: 165901741
• Update Time: 2025-10-20

tert-butyl (3S)-3-amino-4-(4-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27725709
• 2349415-56-9
• tert-butyl (3S)-3-amino-4-(4-methylphenyl)butanoate

• Inchi： 1S/C15H23NO2/c1-11-5-7-12(8-6-11)9-13(16)10-14(17)18-15(2,3)4/h5-8,13H,9-10,16H2,1-4H3/t13-/m0/s1
• InChI Key： UEUDSQYERFKWEH-ZDUSSCGKSA-N
• SMILES： O(C(C[C@H](CC1C=CC(C)=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (3S)-3-amino-4-(4-methylphenyl)butanoate

Comprehensive Overview of tert-butyl (3S)-3-amino-4-(4-methylphenyl)butanoate (CAS No. 2349415-56-9)

The compound tert-butyl (3S)-3-amino-4-(4-methylphenyl)butanoate (CAS No. 2349415-56-9) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structure, featuring a tert-butyl ester group and an (S)-configured amino acid backbone, makes it a valuable building block for drug discovery. The presence of the 4-methylphenyl moiety further enhances its versatility in medicinal chemistry applications, particularly in the design of protease inhibitors and receptor modulators.

In recent years, the demand for high-purity chiral intermediates like tert-butyl (3S)-3-amino-4-(4-methylphenyl)butanoate has surged due to advancements in asymmetric synthesis and peptide-based therapeutics. Researchers frequently search for "CAS 2349415-56-9 solubility," "tert-butyl amino ester applications," or "S-configured butanoate derivatives" to optimize reaction conditions. This compound’s stability under mild acidic conditions and compatibility with solid-phase peptide synthesis (SPPS) protocols further elevate its industrial relevance.

The synthesis of tert-butyl (3S)-3-amino-4-(4-methylphenyl)butanoate typically involves enantioselective hydrogenation or enzymatic resolution, aligning with the growing trend toward green chemistry and sustainable catalysis. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are critical for verifying its optical purity, a key concern for users querying "chiral purity of CAS 2349415-56-9." Its logP value and partition coefficient data are also frequently cited in pharmacokinetic studies.

Beyond pharmaceuticals, this compound garners attention in material science for designing bioactive coatings and polymeric carriers. Discussions on platforms like ResearchGate often highlight its role in drug-delivery systems, linking to searches such as "tert-butyl ester deprotection methods" or "amino acid derivatives for biomaterials." Its low toxicity profile and compatibility with GRAS solvents further broaden its applicability.

Regulatory compliance is another hotspot, with users seeking "CAS 2349415-56-9 safety data" or "tert-butyl (3S)-3-amino-4-(4-methylphenyl)butanoate storage guidelines." Proper handling in anhydrous environments and avoidance of strong oxidizers are emphasized in technical datasheets. The compound’s melting point (~80–85°C) and storage temperature (-20°C) are critical for lab protocols.

In summary, tert-butyl (3S)-3-amino-4-(4-methylphenyl)butanoate exemplifies the intersection of chiral technology and applied organic chemistry. Its relevance in peptide drugs, catalysis, and biomaterials ensures sustained interest, reflected in evolving search trends and academic citations.